Cas no 59702-09-9 (1-N-Butylpiperazin-2-one)

1-N-Butylpiperazin-2-one Properties

Names and Identifiers

• 1-Butylpiperazin-2-one
• 1-butyl-2-Piperazinone
• 1-butylpiperazin-2-one(SALTDATA: FREE)
• Piperazinone, 1-butyl- (9CI)
• 1-butyl-piperazin-2-one
• DA-29592
• 1-butylpiperazin-2-one, AldrichCPR
• Piperazinone,1-butyl-(9ci)
• AKOS011595011
• 59702-09-9
• SCHEMBL1583265
• MFCD08691530
• JUDAJBQHQJFGTH-UHFFFAOYSA-N
• DTXSID60630781
• +Expand

• MDL： MFCD08691530
• InChIKey： JUDAJBQHQJFGTH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16N2O/c1-2-3-5-10-6-4-9-7-8(10)11/h9H,2-7H2,1H3
• SMILES： CCCCN1CCNCC1=O

Computed Properties

• Exact Mass: 156.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 156.126263138g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 0.48500
• PSA: 32.34000

1-N-Butylpiperazin-2-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-N-Butylpiperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%